Cas no 1546672-36-9 (2-chloro-1-(3,5-difluorophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(3,5-difluorophenyl)ethan-1-ol
• CAS No: 1546672-36-9
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 6454307
• PubChem ID: 83001414
• Update Time: 2025-05-19

2-chloro-1-(3,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3,5-difluorophenyl)ethan-1-ol
• 1546672-36-9
• EN300-1981266
• AKOS021321400

• Inchi： 1S/C8H7ClF2O/c9-4-8(12)5-1-6(10)3-7(11)2-5/h1-3,8,12H,4H2
• InChI Key： BIZWCOWBAXAYDI-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C=C(C=1)F)F)O

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-chloro-1-(3,5-difluorophenyl)ethan-1-ol

2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol

The compound 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol (CAS No. 1546672-36-9) is a highly specialized organic compound with a unique structure and versatile applications. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry due to its distinctive properties and potential for innovative uses. Recent studies have highlighted its role in the development of advanced materials and its potential as a precursor in the synthesis of bioactive molecules.

The molecular structure of 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol consists of a chlorinated phenol derivative with a hydroxyl group attached to the ethane chain. The presence of chlorine and fluorine atoms introduces unique electronic and steric effects, making this compound highly reactive under specific conditions. Researchers have explored its ability to participate in nucleophilic substitution reactions, which has opened new avenues for its application in organic synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol. Studies using density functional theory (DFT) have revealed that the compound exhibits significant electron-withdrawing effects due to the fluorine atoms on the aromatic ring. This characteristic makes it an ideal candidate for use in electron-deficient aromatic systems, which are critical in the design of advanced polymers and electronic materials.

In terms of applications, 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol has shown promise in the pharmaceutical industry as a building block for synthesizing bioactive compounds. Its ability to undergo various functional group transformations has made it a valuable intermediate in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its role as a precursor in the synthesis of fluorinated drugs has been extensively documented in recent research papers.

The synthesis of 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol involves a multi-step process that typically begins with the chlorination of a phenolic derivative followed by hydroxylation and purification steps. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental impact of its synthesis.

From an environmental perspective, understanding the fate and transport of 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to assess its long-term ecological impacts and develop strategies for mitigating potential risks.

In conclusion, 2-Chloro-1-(3,5-Difluorophenyl)ethan-1-ol (CAS No. 1546672-36-9) is a compound with remarkable chemical properties and diverse applications across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with recent advancements in its characterization and application, underscores its importance in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future innovations across various industries.